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Compound of Interest

Compound Name: 3-(Iodomethyl)pyridine

CAS No.: 142179-84-8

Cat. No.: B123730

Get Quote

Executive Summary: Immediate Action Directives
3-(Iodomethyl)pyridine (CAS: 496-78-6) is a reactive alkylating agent and a pyridine

derivative. It poses dual hazards: severe corrosivity to tissue (skin/eyes) and genotoxic

potential due to its alkylating capability.

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste

contractor.

Waste Stream: Halogenated Organic Waste.

Incompatibility: Do NOT mix with strong oxidizers or strong bases in the waste stream.

Emergency Deactivation: Sodium thiosulfate (aqueous) is effective for neutralizing free

iodine byproducts and nucleophilic quenching of the alkyl iodide moiety.

Chemical Profile & Hazard Mechanism[1]
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To manage this compound safely, one must understand the causality of its reactivity. It is not

merely a "toxic liquid"; it is an electrophile designed to modify biomolecules.

Physicochemical Properties
Property Data Operational Implication

CAS Number 496-78-6
Use for waste

labeling/manifests.[1]

Structure
Pyridine ring with

substituent

The C-I bond is weak and

labile, leading to

release.

Appearance
Brown liquid or low-melting

solid

Darkening indicates

decomposition (iodine

release).

Reactivity
Alkylating Agent (

active)

Reacts aggressively with

nucleophiles (DNA, proteins).

Flash Point >110°C (Typical for analogues)
Combustible but not highly

flammable.

Storage Class Corrosive / Light Sensitive
Store at 2-8°C, protected from

light.

The Mechanism of Hazard
The danger lies in the iodomethyl group (

). Iodide is an excellent leaving group. Upon contact with biological tissue, the methylene
carbon undergoes nucleophilic attack by cellular amine or thiol groups.

Consequence: This results in alkylation of DNA/proteins, leading to immediate cellular

damage (burns) and long-term mutation risks.

Decomposition: The compound spontaneously degrades to release free iodine (

) and polymeric pyridines, increasing inhalation hazards and corrosivity.
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Operational Protocol A: Routine Waste Disposal
Goal: Isolate the bulk chemical for professional incineration. This is the only acceptable method

for disposing of >5 mL quantities.

Step-by-Step Procedure
Segregation:

Designate a waste container specifically for "Halogenated Organic Solvents."

Critical Check: Ensure the container is compatible (HDPE or Amber Glass). Do not use

metal cans due to potential corrosion from free iodine.

Labeling:

Tag the container with the full chemical name: 3-(Iodomethyl)pyridine.

Add hazard warnings: "Corrosive," "Toxic," "Lachrymator."

Transfer:

Perform all transfers inside a certified chemical fume hood.

Do not mix with aqueous acidic waste (risk of exothermic polymerization).

Manifesting:

List under RCRA codes for pyridine derivatives (D038) and halogenated organics if

applicable in your jurisdiction.

Operational Protocol B: Deactivation & Glassware
Cleaning
Goal: Chemically destroy trace residues on glassware or small spills (<5 mL) before they leave

the fume hood.

The Chemistry of Deactivation: We utilize Sodium Thiosulfate (
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).

Reduction: It reduces free iodine (

) to harmless iodide (

).

Substitution: It acts as a sulfur nucleophile, attacking the iodomethyl group to form a water-

soluble, non-volatile Bunte salt (S-alkyl thiosulfate).

Deactivation Solution Preparation
Components: 10% w/v Sodium Thiosulfate in water.

Optional: Add small amount of Sodium Carbonate (

) to keep pH neutral/alkaline (prevents acid-catalyzed decomposition).

Cleaning Procedure[2][3][4][5][6]
Soak: Immerse contaminated glassware in the Deactivation Solution for 24 hours.

Rinse: Wash with water, then acetone.

Final Wash: The rinsate should be collected as "Aqueous Waste with Trace Organics" or

"Halogenated Waste" depending on site-specific EHS rules, but the acute alkylating hazard

is significantly reduced.

Operational Protocol C: Emergency Spill Response
Scenario: A 100 mL bottle drops and shatters in the fume hood.

Workflow Visualization
The following diagram outlines the decision logic for spill response.
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Spill Detected

Assess Volume & Location

Evacuate Area & Alert EHS
(If >100mL or outside hood)

High Risk

Don PPE:
Nitrile + Butyl Gloves,

Goggles, Lab Coat

Manageable

Contain with Absorbent
(Vermiculite/Sand)

Apply 10% Na2S2O3 Solution
(Soak Absorbent)

Collect into Hazardous
Waste Bag/Pail

Label: 'Debris Contaminated
with Halogenated Organics'

Click to download full resolution via product page

Figure 1: Decision logic for responding to a 3-(Iodomethyl)pyridine spill.

Detailed Spill Steps
Isolate: Close the hood sash immediately to contain vapors.
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PPE: Double-glove (Nitrile inner, Butyl/Silver Shield outer if available). Standard nitrile

degrades quickly against halogenated alkyls.

Absorb: Cover the liquid with vermiculite, dry sand, or commercial solvent pads.

Quench: Gently pour 10% Sodium Thiosulfate over the absorbent. Allow to sit for 15-30

minutes. The color should fade from dark brown (iodine) to pale yellow/white.

Disposal: Scoop the wet slurry into a wide-mouth hazardous waste jar. Label as "Solid

Waste: Pyridine Derivative + Thiosulfate."

Waste Stream Segregation Logic
Correct segregation prevents dangerous cross-reactions in the central waste facility.

3-(Iodomethyl)pyridine
Waste Physical State?

Liquid/Solution

Solid/Sludge

Halogenated Solvent Waste
(Keep pH > 5)

NO: Oxidizers (Nitric Acid)Incompatible

NO: Strong Bases

Incompatible

Solid Hazardous Waste
(Double Bagged)

Click to download full resolution via product page

Figure 2: Waste segregation logic ensuring compatibility and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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